(4,5-Dichlorothiophen-2-yl)boronic acid

• IUPAC Name: (4,5-dichlorothiophen-2-yl)boronic acid
• InChI: InChI=1S/C4H3BCl2O2S/c6-2-1-3(5(8)9)10-4(2)7/h1,8-9H
• InChI Key: AXWMFKYWKHCDAM-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=C(S1)Cl)Cl)(O)O
• Molecular Formula: C4H3BCl2O2S
• Molecular Weight: 196.85 g/mol
• CAS RN: 1190737-21-3

Description

Synthesis Analysis

Boronic acids, including “(4,5-Dichlorothiophen-2-yl)boronic acid”, are often used in Suzuki–Miyaura coupling reactions, which are arguably the most widely-applied transition metal catalysed carbon–carbon bond forming reactions. The success of these reactions originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent.

Molecular Structure Analysis

The molecular formula of “(4,5-Dichlorothiophen-2-yl)boronic acid” is C4H3BCl2O2S. It is a boronic acid derivative of thiophene.

Chemical Reactions Analysis

Boronic acids, including “(4,5-Dichlorothiophen-2-yl)boronic acid”, are often used in Suzuki–Miyaura coupling reactions. These reactions involve the coupling of an organoboron compound with a halide or pseudohalide using a palladium catalyst. The reaction is known for its mild and functional group tolerant reaction conditions.

Physical And Chemical Properties Analysis

“(4,5-Dichlorothiophen-2-yl)boronic acid” is a white or light yellow crystalline powder. Its molecular weight is 227.47 g/mol and its molecular formula is C4H4BCl2O2S.

Scientific Research Applications

Cross-Coupling Reactions

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Catalysis

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Medicinal Chemistry

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Polymer Materials

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Optoelectronics

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Biochemical Tools

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Protein Manipulation and Modification

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Sensing Applications

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Safety and Hazards

As a general safety measure, personal protective equipment should be used when handling boronic acids. They should not be inhaled, ingested, or come into contact with skin or eyes. They should also be stored in a well-ventilated place.

Future Directions

Boronic acids, including “(4,5-Dichlorothiophen-2-yl)boronic acid”, have been increasingly utilized in diverse areas of research. An excellent understanding of the chemical properties and biocompatibility of boronic acid-based compounds has inspired the exploration of novel chemistries using boron to fuel emergent sciences.

Mechanism of Action

Target of Action

Boronic acids, including (4,5-dichlorothiophen-2-yl)boronic acid, are often used in suzuki-miyaura cross-coupling reactions . In these reactions, the boronic acid acts as a nucleophile, targeting electrophilic carbon centers .

Mode of Action

(4,5-Dichlorothiophen-2-yl)boronic acid interacts with its targets through a process known as transmetalation, a key step in Suzuki-Miyaura cross-coupling reactions . In this process, (4,5-Dichlorothiophen-2-yl)boronic acid transfers its organic group to a metal catalyst, typically palladium .

Biochemical Pathways

The biochemical pathways affected by (4,5-Dichlorothiophen-2-yl)boronic acid are related to its role in Suzuki-Miyaura cross-coupling reactions . These reactions are used to form carbon-carbon bonds, a fundamental process in organic synthesis . The downstream effects include the formation of complex organic compounds from simpler precursors .

Result of Action

The molecular and cellular effects of (4,5-Dichlorothiophen-2-yl)boronic acid’s action are primarily seen in its ability to facilitate the formation of carbon-carbon bonds . This can lead to the synthesis of a wide range of organic compounds .

Action Environment

Environmental factors can influence the action, efficacy, and stability of (4,5-Dichlorothiophen-2-yl)boronic acid. For instance, it is recommended to store the compound in an inert atmosphere and under -20°C to maintain its stability . Furthermore, the efficacy of its action in Suzuki-Miyaura cross-coupling reactions can be influenced by factors such as temperature, solvent, and the presence of a base .